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Compound of Interest

Compound Name: 2-Amino-6-iodotoluene

Cat. No.: B064019

For Immediate Reference: This document outlines the essential safety and logistical
procedures for the proper disposal of 2-Amino-6-iodotoluene, ensuring the safety of
laboratory personnel and compliance with environmental regulations.

This guide is intended for researchers, scientists, and drug development professionals. The
following procedures are based on standard hazardous waste disposal protocols and the
known hazards associated with 2-Amino-6-iodotoluene.

Health and Safety Overview

2-Amino-6-iodotoluene is classified as an irritant and is harmful if swallowed, in contact with
skin, or inhaled.[1][2][3] Appropriate personal protective equipment (PPE), including safety
goggles, chemical-resistant gloves, and a lab coat, must be worn at all times when handling
this compound. All handling of this chemical should occur in a well-ventilated area or a
chemical fume hood.

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Amino-6-iodotoluene.
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Property Value

Molecular Formula C7HS8IN

Molecular Weight 233.05 g/mol

Appearance Brown to black liquid

Boiling Point 288.1 £ 28.0 °C (Predicted)

Density 1.791 + 0.06 g/cm? (Predicted)

Storage Temperature 2-8°C, under inert atmosphere (e.g., Argon)[1][3]
pKa 3.49 £ 0.10 (Predicted)

Disposal Protocol

The disposal of 2-Amino-6-iodotoluene must be handled as hazardous chemical waste.
Chemical waste generators are responsible for consulting local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[4]
Do not dispose of this chemical down the drain or in regular trash.

Step 1: Waste Collection

o Designated Waste Container: Use a dedicated, properly labeled hazardous waste container.
The container must be made of a material compatible with 2-Amino-6-iodotoluene.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "2-Amino-6-iodotoluene”. Avoid using abbreviations or formulas.

e Segregation: Do not mix 2-Amino-6-iodotoluene waste with incompatible materials, such as
strong oxidizing agents.[4]

Step 2: Handling Contaminated Materials

o Empty Containers: Thoroughly rinse empty containers of 2-Amino-6-iodotoluene. The first
rinse must be collected and disposed of as hazardous waste.[5] For highly toxic chemicals,
the first three rinses should be collected.[5] After thorough rinsing and air-drying, the
container can be disposed of according to institutional guidelines.
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o Contaminated PPE and Labware: Any disposable PPE (e.g., gloves) or labware (e.g., pipette
tips, paper towels) that is contaminated with 2-Amino-6-iodotoluene should be collected in
a sealed bag and placed in a designated solid hazardous waste container.[5]

Step 3: Storage Pending Disposal

e Secure Storage: Store the sealed hazardous waste container in a designated, well-
ventilated, and secure area away from heat, sparks, and open flames.[4]

e Secondary Containment: It is best practice to store the waste container within secondary
containment to prevent spills.

Step 4: Final Disposal

» Contact Environmental Health and Safety (EHS): Arrange for the pickup and disposal of the
hazardous waste through your institution's Environmental Health and Safety (EHS) office or
a licensed hazardous waste disposal contractor.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 2-Amino-6-iodotoluene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of 2-Amino-6-iodotoluene: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064019#2-amino-6-iodotoluene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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